Cas no 2680878-55-9 (Tert-butyl 2-methyl-4-(piperidin-4-yl)butanoate)

• Product Name: Tert-butyl 2-methyl-4-(piperidin-4-yl)butanoate
• CAS No: 2680878-55-9
• MF: C₁₄H₂₇NO₂
• MW: 241.369684457779
• CID: 5653398
• PubChem ID: 165916391
• Update Time: 2025-06-12

Tert-butyl 2-methyl-4-(piperidin-4-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-methyl-4-(piperidin-4-yl)butanoate
• 2680878-55-9
• EN300-28277361
• Tert-butyl 2-methyl-4-(piperidin-4-yl)butanoate

• Inchi： 1S/C14H27NO2/c1-11(13(16)17-14(2,3)4)5-6-12-7-9-15-10-8-12/h11-12,15H,5-10H2,1-4H3
• InChI Key： YCHNGYGMSVMZCE-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C(C)CCC1CCNCC1)=O

Computed Properties

• Exact Mass: 241.204179104g/mol
• Monoisotopic Mass: 241.204179104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.3Ų

Additional information on Tert-butyl 2-methyl-4-(piperidin-4-yl)butanoate

Research Brief on Tert-butyl 2-methyl-4-(piperidin-4-yl)butanoate (CAS: 2680878-55-9) in Chemical Biology and Pharmaceutical Applications

Tert-butyl 2-methyl-4-(piperidin-4-yl)butanoate (CAS: 2680878-55-9) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperidine core and tert-butyl ester functionality, has emerged as a key intermediate in the synthesis of bioactive compounds and potential drug candidates. Recent studies have highlighted its utility in medicinal chemistry, particularly in the development of central nervous system (CNS) targeting agents and enzyme inhibitors.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of Tert-butyl 2-methyl-4-(piperidin-4-yl)butanoate as a precursor in the synthesis of novel dopamine receptor modulators. The research demonstrated that the piperidine moiety, when incorporated into larger pharmacophores, significantly enhanced binding affinity to D2-like receptors. The tert-butyl ester group was found to improve the compound's metabolic stability, addressing a common challenge in CNS drug development.

In the area of enzyme inhibition, a recent patent application (WO2023056121) disclosed derivatives of 2680878-55-9 as potent inhibitors of histone deacetylases (HDACs). The structural flexibility of this compound allows for modifications at both the piperidine nitrogen and the ester group, enabling fine-tuning of inhibitory activity against specific HDAC isoforms. This discovery opens new avenues for cancer therapy, as HDAC inhibitors have shown promise in epigenetic regulation of tumor cells.

Pharmacokinetic studies of Tert-butyl 2-methyl-4-(piperidin-4-yl)butanoate derivatives have revealed favorable blood-brain barrier penetration properties, making this scaffold particularly valuable for neuropharmaceutical applications. A 2024 publication in ACS Chemical Neuroscience reported that fluorinated analogs of this compound exhibited enhanced in vivo stability while maintaining excellent CNS bioavailability, addressing previous limitations of rapid ester hydrolysis in physiological conditions.

The synthetic accessibility of 2680878-55-9 has also been improved through recent methodological advances. A green chemistry approach published in Organic Process Research & Development (2023) demonstrated a scalable, high-yield synthesis route using continuous flow technology, reducing both production costs and environmental impact compared to traditional batch methods.

Looking forward, the versatility of Tert-butyl 2-methyl-4-(piperidin-4-yl)butanoate continues to inspire innovative applications. Current research directions include its incorporation into PROTAC (proteolysis targeting chimera) molecules for targeted protein degradation and as a building block for novel radiopharmaceuticals, with preliminary results showing promising tumor-targeting capabilities in PET imaging studies.